t-Boc-aminooxy-PEG4-Propargyl
t-Boc-aminooxy-PEG4-Propargyl
t-Boc-aminooxy-PEG4-propargyl is a PEG derivative containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
1895922-77-6
VCID:
VC0544664
InChI:
InChI=1S/C16H29NO7/c1-5-6-19-7-8-20-9-10-21-11-12-22-13-14-23-17-15(18)24-16(2,3)4/h1H,6-14H2,2-4H3,(H,17,18)
SMILES:
CC(C)(C)OC(=O)NOCCOCCOCCOCCOCC#C
Molecular Formula:
C16H29NO7
Molecular Weight:
347.41
t-Boc-aminooxy-PEG4-Propargyl
CAS No.: 1895922-77-6
Cat. No.: VC0544664
Molecular Formula: C16H29NO7
Molecular Weight: 347.41
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | t-Boc-aminooxy-PEG4-propargyl is a PEG derivative containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. PEG Linkers may be useful in the development of antibody drug conjugates. |
|---|---|
| CAS No. | 1895922-77-6 |
| Molecular Formula | C16H29NO7 |
| Molecular Weight | 347.41 |
| IUPAC Name | tert-butyl N-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]carbamate |
| Standard InChI | InChI=1S/C16H29NO7/c1-5-6-19-7-8-20-9-10-21-11-12-22-13-14-23-17-15(18)24-16(2,3)4/h1H,6-14H2,2-4H3,(H,17,18) |
| Standard InChI Key | LVCVPFTXEQBJOW-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)NOCCOCCOCCOCCOCC#C |
| Appearance | Solid powder |
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